EGFR
  • (R)-Afatinib
    (R)-Afatinib
    • Cat. No.:
    • B601762
    • CAS No.:
    • 945553-91-3
    • Molecular Formula:
    • C24H25ClFN5O3
    • Molecular Weight:
    • 485.9 g/mol
    Description
    An analogue of Afatinib
    - +
  • BMS-599626 Hydrochloride
    BMS-599626 Hydrochloride
    • Cat. No.:
    • B611975
    • CAS No.:
    • 873837-23-1
    • Molecular Formula:
    • C27H28ClFN8O3
    • Molecular Weight:
    • 567.0 g/mol
    Description
    AC480, also known as BMS-599626, is an orally bioavailable inhibitor of the HER1, HER2 and HER4 tyrosine kinases (IC50 =22, 32 and 190 nM, respectively) with potential antineoplastic activity. BMS-599626 inhibit...
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  • Mavelertinib
    Mavelertinib
    • Cat. No.:
    • B611985
    • CAS No.:
    • 1776112-90-3
    • Molecular Formula:
    • C18H22FN9O2
    • Molecular Weight:
    • 415.4 g/mol
    Description
    Mavelertinib is under investigation in clinical trial NCT02349633 (Study for Patients With NSCLC EGFR Mutations (Del 19 or L858R +/- T790M)).
    Mavelertinib is an orally available inhibitor of the epidermal gro...
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  • WZ8040
    WZ8040
    • Cat. No.:
    • B611998
    • CAS No.:
    • 1214265-57-2
    • Molecular Formula:
    • C24H25ClN6OS
    • Molecular Weight:
    • 481.0 g/mol
    Description
    WZ8040 is an inhibitor of mutant EGF receptors (EGFRs) with IC50 values ranging from 2 to 306 nM in Ba/F3 cells. It is selective for EGFR mutants, including the EGFRDel E746_A750 and EGFRL858R mutations conferri...
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  • EGFR-IN-147
    EGFR-IN-147
    • Cat. No.:
    • B3892870
    • CAS No.:
    • Molecular Formula:
    • C13H13N5O
    • Molecular Weight:
    • 255.28 g/mol
    Description
    EGFR-IN-147 is a useful research compound. Its molecular formula is C13H13N5O and its molecular weight is 255.28 g/mol. The purity is usually 95%.
    The exact mass of the compound N-(4-methoxyphenyl)-5-methyl...
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  • Egfr-IN-110
    Egfr-IN-110
    • Cat. No.:
    • B12361356
    • CAS No.:
    • Molecular Formula:
    • C22H16ClFN4O2
    • Molecular Weight:
    • 422.8 g/mol
    Description
    Egfr-IN-110 is a useful research compound. Its molecular formula is C22H16ClFN4O2 and its molecular weight is 422.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Egfr-IN-110 suitable for m...
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  • N-Methyl-dosimertinib-d5
    N-Methyl-dosimertinib-d5
    • Cat. No.:
    • B12396201
    • CAS No.:
    • Molecular Formula:
    • C24H24N6O2
    • Molecular Weight:
    • 433.5 g/mol
    Description
    N-Methyl-dosimertinib-d5 is a useful research compound. Its molecular formula is C24H24N6O2 and its molecular weight is 433.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality N-Methyl-dosimer...
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  • NRC-2694-A
    NRC-2694-A
    • Cat. No.:
    • B12777127
    • CAS No.:
    • 1172626-99-1
    • Molecular Formula:
    • C24H27ClN4O3
    • Molecular Weight:
    • 454.9 g/mol
    Description
    EGFR Inhibitor NRC-2694 Hydrochloride is the monohydrochloride salt form of NRC-2694, an orally bioavailable, small-molecule inhibitor of epidermal growth factor receptor (EGFR), with potential antineoplastic ac...
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  • Pebezertinib
    Pebezertinib
    • Cat. No.:
    • B15611535
    • CAS No.:
    • 2769954-39-2
    • Molecular Formula:
    • C24H19F4N7O
    • Molecular Weight:
    • 497.4 g/mol
    Description
    Pebezertinib is an orally bioavailable, central nervous system (CNS) penetrating, mutant-selective covalent inhibitor of epidermal growth factor receptor (EGFR) exon 20 insertion (Ex20ins) activating mutations, ...
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  • Sevabertinib
    Sevabertinib
    • Cat. No.:
    • B15611537
    • CAS No.:
    • 2521285-05-0
    • Molecular Formula:
    • C24H25ClN4O5
    • Molecular Weight:
    • 484.9 g/mol
    Description
    Sevabertinib is an orally bioavailable, mutant-selective, dual kinase inhibitor of epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2), with potential antineoplastic activ...
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